![molecular formula C9H14O3 B6277523 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid CAS No. 2763750-79-2](/img/no-structure.png)
1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid
Overview
Description
1-(Methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid (MMBCH) is an organic compound with a molecular formula of C9H14O3. It is a bicyclic carboxylic acid and is a member of the class of compounds known as bicyclic monocarboxylic acids. MMBCH is a versatile compound and has been used in various scientific and industrial applications. It has been used as a building block for the synthesis of a variety of organic compounds, as a reagent in organic synthesis, and in the production of pharmaceuticals. In addition, MMBCH has been investigated for its potential applications in biochemistry and physiology.
Scientific Research Applications
1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid has been used as a building block for the synthesis of a variety of organic compounds. It has been used in the synthesis of a variety of heterocyclic compounds, such as thiazoles, imidazoles, and oxazoles, which are important in the pharmaceutical industry. In addition, 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid has been used as a reagent in organic synthesis and in the production of pharmaceuticals.
1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid has also been investigated for its potential applications in biochemistry and physiology. It has been studied for its ability to inhibit the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid has also been investigated for its potential to modulate cell signaling pathways, such as those involved in inflammation and cell death.
Mechanism of Action
The mechanism of action of 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid is not fully understood. However, it is believed that 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid binds to the active site of MAO, preventing the enzyme from metabolizing neurotransmitters. In addition, 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid has been shown to modulate cell signaling pathways, such as those involved in inflammation and cell death.
Biochemical and Physiological Effects
1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid has been studied for its potential to modulate biochemical and physiological processes. In animal studies, 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid has been shown to reduce inflammation, reduce oxidative stress, and improve cognitive performance. In addition, 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid has been shown to reduce anxiety and improve mood in humans.
Advantages and Limitations for Lab Experiments
The use of 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid in lab experiments has several advantages. It is a relatively inexpensive compound and is readily available. In addition, 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid is relatively stable and can be stored for long periods of time. However, there are some limitations. 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid is a relatively new compound and its effects are not fully understood. In addition, the use of 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid in lab experiments may require specialized equipment and techniques.
Future Directions
1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid has been studied for its potential applications in biochemistry and physiology. However, there is still much to be learned about its effects and potential uses. Future research should focus on understanding the mechanism of action of 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid and exploring its potential applications in medicine and other fields. In addition, further research should be conducted to identify potential side effects and to determine the safety and efficacy of 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid in humans. Finally, further research should be conducted to identify new synthetic methods for producing 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid and to explore its potential for use as a building block for the synthesis of a variety of organic compounds.
Synthesis Methods
1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid can be synthesized from the reaction of 5-methyl-2-cyclohexen-1-one with methoxymethyl chloride in the presence of a base such as potassium hydroxide. The reaction proceeds in a single step and yields 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid as the major product. The reaction is shown in the following equation:
5-Methyl-2-cyclohexen-1-one + Methoxymethyl chloride + Potassium hydroxide → 1-(Methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid can be achieved through a multi-step process involving the protection of the carboxylic acid group, the formation of the bicyclic ring system, and the introduction of the methoxymethyl group.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Methanol", "Sodium hydroxide", "Methoxymethyl chloride", "Sodium bicarbonate", "Hydrochloric acid", "Sodium chloride", "Diethyl ether", "Ethanol", "Sodium borohydride", "Acetic acid", "Sodium acetate", "Sodium hydroxide" ], "Reaction": [ "Step 1: Diels-Alder reaction between cyclopentadiene and maleic anhydride to form the adduct", "Step 2: Hydrolysis of the adduct with sodium hydroxide to form the corresponding carboxylic acid", "Step 3: Protection of the carboxylic acid group with methanol and hydrochloric acid to form the methyl ester", "Step 4: Treatment of the methyl ester with sodium bicarbonate and methoxymethyl chloride to introduce the methoxymethyl group", "Step 5: Acidification of the reaction mixture with hydrochloric acid to form the desired product", "Step 6: Purification of the product by recrystallization from diethyl ether and ethanol", "Step 7: Reduction of the carboxylic acid group to the corresponding alcohol using sodium borohydride and acetic acid", "Step 8: Conversion of the alcohol to the carboxylic acid using sodium hydroxide and acetic acid" ] } | |
CAS RN |
2763750-79-2 |
Product Name |
1-(methoxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid |
Molecular Formula |
C9H14O3 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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